3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione

• IUPAC Name: 3-ethyl-1-(2-naphthalen-2-yl-2-oxoethyl)quinazoline-2,4-dione
• InChI: InChI=1S/C22H18N2O3/c1-2-23-21(26)18-9-5-6-10-19(18)24(22(23)27)14-20(25)17-12-11-15-7-3-4-8-16(15)13-17/h3-13H,2,14H2,1H3
• InChI Key: JNHUBIOCKNZVFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N(C1=O)CC(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol

Description

3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione, also known as NQO1 inhibitor, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione involves the inhibition of 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione enzyme activity. 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione is an enzyme that is overexpressed in many cancer cells and plays a role in protecting cancer cells from oxidative stress. By inhibiting 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione, this compound can increase oxidative stress in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione are primarily related to its inhibitory effect on 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione enzyme activity. In cancer cells, this compound can induce cell death and sensitize cancer cells to chemotherapy. In addition, this compound has been shown to have anti-inflammatory effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione in lab experiments is its potent inhibitory effect on 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione enzyme activity. This makes it a valuable tool for studying the role of 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione in cancer cell survival and chemotherapy resistance. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in some experimental setups.

Future Directions

There are several potential future directions for research on 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione. One direction is to explore its potential as a therapeutic agent for other diseases that involve oxidative stress and inflammation, such as neurodegenerative diseases. Another direction is to develop more potent and selective 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione inhibitors that can be used in clinical settings. Finally, there is a need for further studies to elucidate the molecular mechanisms underlying the anti-inflammatory and antioxidant effects of this compound.

Synthesis Methods

The synthesis method of 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione involves the reaction of 2-naphthyl-2-oxoacetic acid with ethyl acetoacetate in the presence of concentrated sulfuric acid. The reaction results in the formation of the intermediate compound, which is further reacted with urea and ammonium acetate to yield the final product.

Scientific Research Applications

3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione has been extensively studied for its potential therapeutic applications in cancer treatment. It acts as a potent inhibitor of NAD(P)H:quinone oxidoreductase 1 (3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione), which is an enzyme that plays a crucial role in cancer cell survival. By inhibiting 3-ethyl-1-[2-(2-naphthyl)-2-oxoethyl]-2,4(1H,3H)-quinazolinedione, this compound can induce cancer cell death and sensitize cancer cells to chemotherapy.